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Compound of Interest

Compound Name: Rocaglaol

Cat. No.: B190029 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel handling Rocaglaol. It outlines essential personal protective

equipment (PPE), handling procedures, and disposal plans to ensure the safety of researchers,

scientists, and drug development professionals. Given Rocaglaol's potent cytotoxic nature,

strict adherence to these guidelines is mandatory to minimize exposure risk.

Essential Safety Information at a Glance
Due to its potent biological activity, Rocaglaol must be handled with extreme caution.[1][2]

Although a specific Safety Data Sheet (SDS) with quantitative exposure limits is not publicly

available, its classification as a cytotoxic and antineoplastic agent necessitates the highest

level of safety precautions.[2][3] The following table summarizes key known data for

Rocaglaol.

Property Value Source

Chemical Formula C₂₆H₂₆O₆ PubChem

Molecular Weight 434.5 g/mol PubChem[4]

Appearance Solid (presumed) General chemical knowledge

Known Hazards
Cytotoxic, Potent anticancer

agent
[1][2][3]
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Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical to prevent dermal, ocular, and respiratory exposure

to Rocaglaol. The following equipment is mandatory when handling this compound in any form

(solid or in solution).

PPE Category Specification Rationale

Gloves

Double gloving with

chemotherapy-rated nitrile

gloves.

Minimizes the risk of exposure

due to pinholes or tears in a

single glove layer.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes and

aerosols.

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the

solid compound or when there

is a risk of aerosol generation.

Operational Plan: Step-by-Step Handling
Procedures
All work with Rocaglaol must be conducted within a certified chemical fume hood or a Class II

biological safety cabinet to contain any potential aerosols or dust.

Preparation and Handling:

Designated Area: All handling of Rocaglaol should occur in a designated and clearly marked

area to prevent cross-contamination.

Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good

condition. The work area within the fume hood should be covered with a disposable,
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absorbent bench liner.

Weighing: If handling the solid form, weigh the compound on a tared, disposable weigh boat

within the fume hood to minimize the risk of generating dust.

Dissolving: When preparing solutions, add the solvent to the Rocaglaol powder slowly to

avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating

solution (e.g., a high pH solution or a commercial decontamination agent), followed by a

rinse with 70% ethanol.

Disposal Plan: Managing Rocaglaol Waste
All materials that come into contact with Rocaglaol are considered hazardous waste and must

be disposed of accordingly.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

gowns, weigh boats, pipette tips) must be

placed in a designated, sealed, and clearly

labeled hazardous waste container for cytotoxic

agents.

Liquid Waste

All solutions containing Rocaglaol must be

collected in a sealed, labeled hazardous waste

container. Do not dispose of Rocaglaol solutions

down the drain.

Sharps

Needles, syringes, and other contaminated

sharps must be placed in a puncture-resistant

sharps container labeled for cytotoxic waste.

All Rocaglaol waste must be disposed of through an approved hazardous waste management

service.
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Emergency Procedures: In Case of Exposure
Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and water for at least 15 minutes.

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Visual Workflow for Safe Handling of Rocaglaol
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Preparation

Handling

Disposal

Post-Handling Cleanup

1. Don Full PPE

2. Prepare Designated Work Area

3. Weigh Rocaglaol in Fume Hood

4. Prepare Solution

5. Conduct Experiment in Fume Hood

Proceed with experiment

6. Segregate Waste

Generate waste

Solid Waste (Gloves, Gowns) Liquid Waste (Solutions) Sharps (Needles)

7. Place in Labeled Cytotoxic Waste Container

8. Decontaminate Work Surface

After waste disposal

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Rocaglaol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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